Cas no 668970-80-7 (5-(2-methylphenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2-methylphenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 668970-80-7
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD07377105
• CID: 1714229
• PubChem ID: 23006222
• Update Time: 2025-09-23

5-(2-methylphenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(2-methylphenyl)-
• 5-(2-Methylphenyl)-1,2-oxazole-3-carboxylic acid
• 5-(2-Methylphenyl)isoxazole-3-carboxylic acid
• 5-o-tolylisoxazole-3-carboxylic acid
• MFCD07377105
• SCHEMBL1179236
• 5-tolylisoxazole-3-carboxylic
• 5-o-Tolyl-isoxazole-3-carboxylic acid
• CCG-311861
• AS-6481
• F1967-0238
• DTXSID10629701
• AKOS002658339
• EN300-238090
• 5-(o-tolyl)isoxazole-3-carboxylic acid
• 668970-80-7
• G19763
• 5-(2-methylphenyl)-1,2-oxazole-3-carboxylic acid

• MDL： MFCD07377105
• Inchi： 1S/C11H9NO3/c1-7-4-2-3-5-8(7)10-6-9(11(13)14)12-15-10/h2-6H,1H3,(H,13,14)
• InChI Key： WYRHIMMIRUNJQP-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes